4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-3-5-11(13(16)7-9)10-4-6-12(15(17)18)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key: OZWPSDDIGXYSLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)OC)F
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID70689205
• Molecular Weight: 260.26 g/mol
• CAS RN: 1261987-20-5

Description

4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, also known as FMMB, is a synthetic organic compound that has been used in research settings for a variety of applications. It is a white, crystalline powder that is soluble in organic solvents, such as ethanol and methanol. FMMB is a versatile compound that is used in many scientific research applications, including drug synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% has been used in a variety of scientific research applications, including drug synthesis, medicinal chemistry, and biochemistry. It is used as a starting material for the synthesis of a variety of different compounds, including pharmaceuticals and other organic compounds. In addition, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% is often used as a reactant in organic synthesis reactions, such as Diels-Alder reactions and Wittig reactions. 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% is also used as a reagent in the synthesis of peptides and other biologically active molecules.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% is not fully understood, although it is known to be involved in a variety of different biochemical processes. It is believed to act as a catalyst for the synthesis of peptides, as well as for the formation of other organic compounds. In addition, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% is thought to be involved in the regulation of gene expression and is believed to play a role in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% are not well understood. However, it is believed to be involved in a variety of biochemical processes, including the synthesis of peptides, the regulation of gene expression, and the regulation of cell growth and differentiation. In addition, 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% has been shown to be involved in the regulation of neurotransmitter release and has been implicated in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments is its versatility. It can be used in a variety of different reactions, including organic synthesis reactions, Diels-Alder reactions, and Wittig reactions. In addition, it is a relatively inexpensive compound and is easy to obtain. However, one limitation of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% is that it is not as stable as some other compounds and can break down over time.

Future Directions

There are a number of potential future directions for the use of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% in scientific research. These include the development of new pharmaceuticals, the exploration of its potential use in gene therapy, and the investigation of its role in the regulation of neurotransmitter release. In addition, further research is needed to understand the biochemical and physiological effects of 4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% and to explore its potential use in the treatment of various diseases.

Synthesis Methods

4-(2-Fluoro-4-methylphenyl)-2-methoxybenzoic acid, 95% is synthesized through a reaction between 2-fluoro-4-methylphenol and 2-methoxybenzoyl chloride. This reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dimethylformamide. The reaction is usually heated to a temperature of around 100°C and is then allowed to cool before being filtered and dried. The resulting product is a white crystalline powder that is 95% pure.